Cas no 2580113-36-4 ((3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid)

• Product Name: (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid
• CAS No: 2580113-36-4
• MF: C₁₅H₂₁NO₅S
• MW: 327.395943403244
• CID: 5658461
• PubChem ID: 165893619
• Update Time: 2025-05-21

(3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580113-36-4
• (3S,4S)-4-{[(benzyloxy)carbonyl]amino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid
• EN300-27726694
• (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid

• Inchi： 1S/C15H21NO5S/c1-22-8-7-12(13(17)9-14(18)19)16-15(20)21-10-11-5-3-2-4-6-11/h2-6,12-13,17H,7-10H2,1H3,(H,16,20)(H,18,19)/t12-,13-/m0/s1
• InChI Key： XWYUXTFREZVFMT-STQMWFEESA-N
• SMILES： S(C)CC[C@@H]([C@H](CC(=O)O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.11404394g/mol
• Monoisotopic Mass: 327.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Additional information on (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid

Introduction to (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic Acid (CAS No. 2580113-36-4)

(3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid, identified by its CAS number 2580113-36-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and molecular research.

The structure of (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid features a hexanoic acid backbone with specific stereochemistry at the 3rd and 4th carbon positions. The presence of a benzyloxy carbonylamino group at the 4th position and a hydroxyl group at the 3rd position, along with a methylsulfanyl group at the 6th position, contributes to its unique chemical properties. These functional groups make it a versatile building block for synthesizing more complex molecules, particularly in the context of peptidomimetics and enzyme inhibitors.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid is particularly relevant in this context, as enantiomerically pure compounds often exhibit improved pharmacological properties compared to their racemic counterparts. The synthesis of such compounds requires precise control over reaction conditions and stereochemical purity, which can be achieved through advanced synthetic methodologies.

One of the most promising areas of application for (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid is in the development of enzyme inhibitors. Enzymes are critical biological catalysts that play a key role in numerous metabolic pathways. Inhibiting specific enzymes can lead to therapeutic effects by modulating these pathways. The structure of this compound suggests that it may interact with certain enzymes through its hydroxyl and methylsulfanyl groups, potentially making it an effective inhibitor. For instance, studies have shown that similar compounds can interact with serine proteases, which are involved in various physiological processes and are targets for numerous drugs.

The benzyloxy carbonylamino group in (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid also makes it a valuable intermediate in peptide synthesis. Protecting groups such as benzyloxy carbonyl are commonly used in peptide chemistry to prevent unwanted side reactions. The presence of this group allows for selective modification of other functional groups in the molecule, facilitating the synthesis of more complex peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability.

Recent research has also explored the use of (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid in the development of novel drug candidates. For example, studies have demonstrated its potential as an inhibitor of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and implicated in various diseases such as cancer and inflammation. By inhibiting MMPs, this compound could potentially reduce tissue damage and promote healing.

The synthesis of (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid presents several challenges due to its complex stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution are often employed to achieve high enantiomeric purity. These methods require careful optimization to ensure regioselectivity and stereoselectivity. However, with the advent of new catalytic systems and computational tools, the synthesis of such complex molecules has become more feasible than ever before.

In conclusion, (3S,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxy-6-(methylsulfanyl)hexanoic acid (CAS No. 2580113-36-4) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for synthesizing complex molecules, particularly enzyme inhibitors and peptidomimetics. With ongoing advancements in synthetic chemistry and computational methods, the future looks promising for further exploration and application of this compound in various therapeutic areas.